1,1,3-Tris(phenylthio)-1-propene
CAS No.: 102070-37-1
VCID: VC0008917
Molecular Formula: C21H18S3
Molecular Weight: 366.6 g/mol
* For research use only. Not for human or veterinary use.

Description | 1,1,3-Tris(phenylthio)-1-propene, also known as 1,3-bis(phenylsulfanyl)prop-1-enylsulfanylbenzene, is a chemical compound with the CAS number 102070-37-1 . It has a molecular weight of 366.56300 g/mol and a density of 1.188 g/mL at 25ºC . The compound's boiling point is 200ºC at 0.1 mm Hg, and its flash point is greater than 230 °F . 1,1,3-Tris(phenylthio)-1-propene is considered an irritant . The molecular formula for 1,1,3-Tris(phenylthio)-1-propene is C21H18S3 . Other identifiers include its refractive index of n20/D 1.6704 and hazard codes, with risk phrases indicating it can be irritating to the eyes, respiratory system, and skin . Safety phrases suggest rinsing immediately with plenty of water and seeking medical advice in case of eye contact, as well as wearing suitable gloves and eye/face protection . A similar chemical compound is 1-Propene, 3,3,3-Trifluoro-1,1,2-tris(phenylthio)-, which has a molecular formula of C21H15F3S3 and a molecular weight of 420.5 g/mol . |
---|---|
CAS No. | 102070-37-1 |
Product Name | 1,1,3-Tris(phenylthio)-1-propene |
Molecular Formula | C21H18S3 |
Molecular Weight | 366.6 g/mol |
IUPAC Name | 1,3-bis(phenylsulfanyl)prop-1-enylsulfanylbenzene |
Standard InChI | InChI=1S/C21H18S3/c1-4-10-18(11-5-1)22-17-16-21(23-19-12-6-2-7-13-19)24-20-14-8-3-9-15-20/h1-16H,17H2 |
Standard InChIKey | XBMCYJDHTDKVJI-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)SCC=C(SC2=CC=CC=C2)SC3=CC=CC=C3 |
Canonical SMILES | C1=CC=C(C=C1)SCC=C(SC2=CC=CC=C2)SC3=CC=CC=C3 |
PubChem Compound | 4048974 |
Last Modified | Jul 17 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume